BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Methyl tetrahydro-2H-pyran-3-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl tetrahydro-2H-pyran-3-
Compound Name:
carboxylate

Cat. No.: B177482

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl tetrahydro-2H-pyran-3-carboxylate (CAS No: 18729-20-
9). Adherence to these guidelines is critical for ensuring laboratory safety and procedural
accuracy.

Immediate Safety Information

Methyl tetrahydro-2H-pyran-3-carboxylate is classified as a combustible liquid and can
cause serious eye irritation.[1] All personnel must be familiar with the following immediate
safety measures.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following must be worn at all
times when handling this chemical:

o Eye and Face Protection: Chemical splash goggles are mandatory.[2] For operations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[1][2] Standard
safety glasses are not sufficient.

» Hand Protection: Chemical-resistant gloves are required. While specific permeation data for
this compound is not readily available, nitrile or butyl rubber gloves are generally
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recommended for handling esters and ethers.[3] Gloves must be inspected for integrity
before each use and replaced immediately if contaminated or damaged.[1]

o Body Protection: A flame-resistant laboratory coat must be worn and kept buttoned.[4][5]
Ensure legs are fully covered by wearing long pants and closed-toe shoes.[4]

o Respiratory Protection: All handling of this chemical should be conducted within a certified
chemical fume hood to minimize inhalation of vapors.[1][4][5] If engineering controls are
insufficient, a NIOSH-approved respirator with an appropriate organic vapor cartridge should
be used.

First Aid Measures

In the event of exposure, immediate action is crucial:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[1][2] Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Methyl tetrahydro-2H-pyran-3-carboxylate is essential for
safety and experimental success.

Preparation

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards.
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o Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and labeled waste containers, are readily available.

e PPE Inspection: Inspect all PPE for damage or contamination before use.

e Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly and the
sash is at the appropriate height.

Handling

e Location: All manipulations of Methyl tetrahydro-2H-pyran-3-carboxylate must be
conducted within a certified chemical fume hood.[4][5]

» Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing and
the generation of aerosols.

e Ignition Sources: As a combustible liquid, keep it away from open flames, hot plates, and
other potential ignition sources.[1][4]

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan

Proper disposal is a critical aspect of the chemical lifecycle to ensure environmental protection
and laboratory safety.

o Waste Categorization: Methyl tetrahydro-2H-pyran-3-carboxylate is a non-halogenated
organic solvent.

o Waste Container: Dispose of all waste containing this chemical in a designated, clearly
labeled "Non-Halogenated Organic Waste" container.[7][8][9] Do not mix with halogenated
waste.

» Container Requirements: The waste container must be made of a compatible material, have
a secure screw-top cap, and be kept closed when not in use.[7][10]
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and a
complete list of its contents, including the full chemical name of Methyl tetrahydro-2H-
pyran-3-carboxylate.[7][10]

o Collection: When the container is full, arrange for its collection by your institution's
environmental health and safety department.

Data Presentation

The following table summarizes key quantitative data for Methyl tetrahydro-2H-pyran-3-
carboxylate.

Property Value Source
CAS Number 18729-20-9 [1]
Molecular Formula C7H1203 [1]
Molecular Weight 144.17 g/mol

Flammable Liquid, Category 4;
GHS Classification Serious Eye Damage/Eye [1]
Irritation, Category 2A

H227: Combustible liquid;
Hazard Statements H319: Causes serious eye [1]

irritation

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl
tetrahydro-2H-pyran-3-carboxylate.
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Caption: Workflow for the safe handling of Methyl tetrahydro-2H-pyran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b177482?utm_src=pdf-custom-synthesis
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/ehs-guideline---flammable-and-combustible-liquids.pdf
https://www.nsta.org/blog/keeping-labs-safer-engineering-controls
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b177482#personal-protective-equipment-for-handling-methyl-tetrahydro-2h-pyran-3-carboxylate
https://www.benchchem.com/product/b177482#personal-protective-equipment-for-handling-methyl-tetrahydro-2h-pyran-3-carboxylate
https://www.benchchem.com/product/b177482#personal-protective-equipment-for-handling-methyl-tetrahydro-2h-pyran-3-carboxylate
https://www.benchchem.com/product/b177482#personal-protective-equipment-for-handling-methyl-tetrahydro-2h-pyran-3-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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